Cas no 20461-95-4 (Acetic acid,2,2-bis(ethylthio)-, ethyl ester)

• Product Name: Acetic acid,2,2-bis(ethylthio)-, ethyl ester
• CAS No: 20461-95-4
• MF: C₈H₁₆O₂S₂
• MW: 208.341440200806
• CID: 272956
• PubChem ID: 88550
• Update Time: 2025-04-19

Acetic acid,2,2-bis(ethylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2-bis(ethylthio)-, ethyl ester
• ethyl 2,2-bis(ethylsulfanyl)acetate
• Bis-aethylmercapto-essigsaeure-aethylester
• bis-ethylsulfanyl-acetic acid ethyl ester
• ethyl glyoxylate diethyl thioacetal
• Glyoxylic acid ethyl ester diethyl mercaptal
• 5CND477VD7
• DGQHHBMWVOYSHU-UHFFFAOYSA-
• UNII-5CND477VD7
• Ethyl bis(ethylthio)acetate
• ethyl 2, 2-bis(ethylsulfanyl)acetate
• A814581
• Ethyl-bis(ethythio)acetate
• Acetic acid, bis(ethylthio)-, ethyl ester
• ethyl 2,2-bis(ethylthio)acetate
• FT-0638001
• AKOS015915783
• Ethyl di(ethylthio)acetate
• 2,2-bis(ethylthio)acetic acid ethyl ester
• DTXSID30174425
• NS00050995
• J-013339
• 20461-95-4
• DGQHHBMWVOYSHU-UHFFFAOYSA-N
• ethyl 2,2-bis(ethylsulfanyl)ethanoate
• Acetic acid, 2,2-bis(ethylthio)-, ethyl ester
• InChI=1/C8H16O2S2/c1-4-10-7(9)8(11-5-2)12-6-3/h8H,4-6H2,1-3H3
• EINECS 243-836-3
• SCHEMBL11493884
• Ethyl bis(ethylsulfanyl)acetate #

• Inchi： 1S/C8H16O2S2/c1-4-10-7(9)8(11-5-2)12-6-3/h8H,4-6H2,1-3H3
• InChI Key： DGQHHBMWVOYSHU-UHFFFAOYSA-N
• SMILES： S(CC)C(C(=O)OCC)SCC

Computed Properties

• Exact Mass: 208.05900
• Monoisotopic Mass: 208.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 76.9A^2

Experimental Properties

• Color/Form: Foul smelling light yellow transparent liquid
• Density: 1.071 g/mL at 25 °C(lit.)
• Boiling Point: 70 °C0.1 mm Hg(lit.)
• Flash Point: 77 °F
• Refractive Index: n20/D 1.497(lit.)
• PSA: 76.90000
• LogP: 2.38180
• Solubility: Not determined

Acetic acid,2,2-bis(ethylthio)-, ethyl ester Security Information

• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：Flammable area